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Compound of Interest

Compound Name:
Chromium potassium sulfate

dodecahydrate

Cat. No.: B147927 Get Quote

A Technical Guide to Chromium Potassium
Sulfate Dodecahydrate
This document provides a comprehensive overview of the chemical and physical properties of

chromium potassium sulfate dodecahydrate, tailored for researchers, scientists, and

professionals in drug development.

Core Chemical Properties
Chromium potassium sulfate dodecahydrate, also known as chrome alum, is a double

sulfate salt with the chemical formula KCr(SO₄)₂·12H₂O.[1][2][3][4] It is a crystalline solid that

appears as violet or dark purple crystals.[1] This compound is notable for its high solubility in

water, where it forms acidic solutions.[3]

Quantitative Data Summary
The fundamental quantitative data for chromium potassium sulfate dodecahydrate is

summarized in the table below. This information is critical for stoichiometric calculations,

solution preparation, and experimental design.
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Property Value

Chemical Formula KCr(SO₄)₂·12H₂O

Molecular Weight 499.4 g/mol

Appearance Violet or dark purple crystals

Melting Point 89 °C

Solubility in Water 24 g/100 mL (at 20 °C)

CAS Number 7788-99-0

Dissociation in Aqueous Solution
Upon dissolution in water, chromium potassium sulfate dodecahydrate dissociates into its

constituent ions. This process is fundamental to its utility in various applications, such as in the

tanning industry and as a mordant in dyeing processes. The dissociation pathway is illustrated

in the diagram below.

KCr(SO₄)₂·12H₂O(s)

K⁺(aq) [Cr(H₂O)₆]³⁺(aq) 2SO₄²⁻(aq) 6H₂O(l)

Click to download full resolution via product page

Caption: Dissociation of chromium potassium sulfate dodecahydrate in water.

Experimental Protocols
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While specific experimental protocols are highly dependent on the research application, a

general procedure for preparing a standard aqueous solution of chromium potassium sulfate
dodecahydrate is provided below.

Objective: To prepare a 0.1 M aqueous solution of chromium potassium sulfate
dodecahydrate.

Materials:

Chromium potassium sulfate dodecahydrate (KCr(SO₄)₂·12H₂O)

Distilled or deionized water

Volumetric flask (100 mL)

Analytical balance

Weighing paper

Funnel

Procedure:

Calculate the required mass: Based on the molecular weight of 499.4 g/mol , the mass

required to prepare 100 mL of a 0.1 M solution is calculated as follows:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L × 0.1 L × 499.4 g/mol = 4.994 g

Weigh the compound: Accurately weigh approximately 4.994 g of chromium potassium
sulfate dodecahydrate onto a piece of weighing paper using an analytical balance.

Dissolve the compound: Carefully transfer the weighed solid into the 100 mL volumetric flask

using a funnel. Add approximately 50-70 mL of distilled water to the flask.

Ensure complete dissolution: Swirl the flask gently to dissolve the solid completely. The

solution will have a characteristic violet color.
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Bring to volume: Once the solid is fully dissolved, add distilled water to the flask until the

bottom of the meniscus reaches the calibration mark.

Homogenize the solution: Cap the flask and invert it several times to ensure the solution is

homogeneous.

This standard solution can then be used for various experimental purposes, including as a

precursor in synthesis, a component in analytical standards, or in studies of its chemical

reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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